Cas no 30418-50-9 (1-Propanone,1-(1,3-benzodioxol-5-yl)-3-(dimethylamino)-)

1-Propanone,1-(1,3-benzodioxol-5-yl)-3-(dimethylamino)- structure
30418-50-9 structure
Product Name:1-Propanone,1-(1,3-benzodioxol-5-yl)-3-(dimethylamino)-
CAS No:30418-50-9
MF:C12H15NO3
MW:221.252403497696
CID:305718
PubChem ID:121703
Update Time:2025-04-19

1-Propanone,1-(1,3-benzodioxol-5-yl)-3-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(1,3-benzodioxol-5-yl)-3-(dimethylamino)-
    • 1-(1,3-benzodioxol-5-yl)-3-(dimethylamino)propan-1-one
    • ω-(Dimethylamino)-3',4'-(methylenedioxy)propiophenone
    • Propiophenone, 3-(dimethylamino)-3',4'-(methylenedioxy)-
    • SCHEMBL15969068
    • BRN 1316015
    • 3-N,N-Dimethylamino-1-(3,4-methylenedioxyphenyl)-1-propanone
    • CHEMBL1619844
    • BRD-K07457275-001-01-6
    • omega-(Dimethylamino)-3',4'-(methylenedioxy)propiophenone
    • 1-Propanone, 1-(1,3-benzodioxol-5-yl)-3-(dimethylamino)-
    • HMS1680F13
    • Safrole I
    • Oprea1_169793
    • Oprea1_503208
    • F5FE8NZH9X
    • 1-(1,3-Benzodioxol-5-yl)-3-(dimethylamino)-1-propanone
    • AKOS000605784
    • 5-19-08-00644 (Beilstein Handbook Reference)
    • DTXSID90184505
    • 1-(1,3-Benzodioxol-5-yl)-3-(dimethylamino)-1-propanone #
    • 5-(3-dimethylaminopropionyl)-1,3-benzodioxolane
    • PWBLOELLKGNDKI-UHFFFAOYSA-N
    • CBMicro_021671
    • 30418-50-9
    • Inchi: 1S/C12H15NO3/c1-13(2)6-5-10(14)9-3-4-11-12(7-9)16-8-15-11/h3-4,7H,5-6,8H2,1-2H3
    • InChI Key: PWBLOELLKGNDKI-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C=C12)C(CCN(C)C)=O

Computed Properties

  • Exact Mass: 221.105
  • Monoisotopic Mass: 221.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • Density: 1.171g/cm3
  • Boiling Point: 356.9ºC at 760 mmHg
  • Flash Point: 169.7ºC
  • Refractive Index: 1.548
  • LogP: 1.54970
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